Cas no 1326905-51-4 (N-[(furan-2-yl)methyl]-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[(furan-2-yl)methyl]-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1326905-51-4
• MF: C₂₀H₁₇N₅O₃
• MW: 375.380683660507
• CID: 5322333
• Update Time: 2025-05-19

N-[(furan-2-yl)methyl]-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-1-(3-methoxyphenyl)-5-pyridin-4-yltriazole-4-carboxamide
• N-[(furan-2-yl)methyl]-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C20H17N5O3/c1-27-16-5-2-4-15(12-16)25-19(14-7-9-21-10-8-14)18(23-24-25)20(26)22-13-17-6-3-11-28-17/h2-12H,13H2,1H3,(H,22,26)
• InChI Key： FMMOIQLIOYCIDS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)C(C2=CC=NC=C2)=C(C(NCC2=CC=CO2)=O)N=N1

Additional information on N-[(furan-2-yl)methyl]-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

N-[(furan-2-yl)methyl]-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326905-51-4): An Overview

N-[(furan-2-yl)methyl]-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326905-51-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their biological activities and have been extensively studied for their roles in various pharmaceutical applications.

The chemical structure of N-[(furan-2-yl)methyl]-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide is characterized by a 1,2,3-triazole core linked to a furan ring and a methoxyphenyl group, with a pyridine moiety at the 5-position. The presence of these functional groups imparts the molecule with a diverse range of chemical properties and potential biological activities. The furan ring is known for its electron-donating properties, while the methoxyphenyl group enhances lipophilicity and can influence receptor binding. The pyridine moiety adds polarity and can contribute to the compound's pharmacological profile.

Recent studies have highlighted the potential of N-[(furan-2-yl)methyl]-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, N-[(furan-2-yl)methyl]-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide has also shown potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a crucial role in cancer progression. These findings open up new avenues for the development of targeted therapies against cancer.

The pharmacokinetic properties of N-[(furan-2-yl)methyl]-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical models suggests that it may have a wide therapeutic window, which is an important consideration for drug development.

From a synthetic perspective, the preparation of N-[(furan-2-yl)methyl]-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide has been optimized using modern synthetic methods. The key step involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity. This "click" reaction allows for the rapid assembly of complex molecules with high yields and purity. The synthetic route has been scaled up successfully in laboratory settings, paving the way for larger-scale production if needed.

In conclusion, N-[(furan-2-y\-lmethyl)]\-1\-(3\-methoxypheny\-l)\--5\-(pyri\-din\-4\-y\-l)\--1H\--1\,\--2\,\--3\-triazo\-le\-4\-carboxa\-mide (CAS No. 1326905\-51\-4) represents a promising compound with diverse biological activities and potential therapeutic applications\. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development\. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential\.